3-(Methylsulfonyl)propan-1-ol
Overview
Description
3-(Methylsulfonyl)propan-1-ol (also known as 3-MSP or MSP) is a sulfur-containing organic compound that is used in a variety of scientific applications. It is a colorless, odorless liquid with a boiling point of 126°C and a melting point of -90°C. It is a versatile compound that can be used in a variety of laboratory experiments and has a wide range of applications in the fields of chemistry, biochemistry, and pharmaceuticals.
Scientific Research Applications
Ion Pairing in Alcohols
- Ion Pair Behavior in Solvents : Research by Kiefer et al. (2020) examined the behavior of ion pairs in polar solvents like propan-1-ol. They found that ion pairs from certain ionic liquids do not dissociate in propan-1-ol, even at high dilution. This discovery impacts our understanding of solvent-ion interactions in chemical processes (Kiefer et al., 2020).
Applications in Synthesis
- Synthesis of Epoxypropane : Shimizu et al. (1996) described the synthesis of 1,1,1-Trifluoro-2,3-epoxypropane from 1,1,1-Trifluoro-3-(phenylthio)propan-2-ol. This process demonstrates the potential use of similar compounds in synthesizing industrially important chemicals (Shimizu et al., 1996).
- Sulfonylamino Ester Synthesis : A study by Gómez-García et al. (2017) focused on synthesizing 1-(trifluoromethylsulfonamido)propan-2-yl esters. This work illustrates the broad utility of sulfonamido groups in chemical synthesis (Gómez-García et al., 2017).
Safety and Hazards
3-(Methylsulfonyl)propan-1-ol is an irritating compound and should be avoided in contact with skin, eyes, and mucous membranes . Appropriate personal protective equipment such as gloves, goggles, and protective clothing should be worn during use . It should be operated in a well-ventilated place to avoid inhaling its vapors .
Mechanism of Action
Target of Action
This compound is commonly used as a reagent and intermediate in organic synthesis . It can be used as a precursor for the synthesis of antibiotics, pesticides, and other organic compounds .
Pharmacokinetics
- Absorption : High gastrointestinal absorption is predicted .
- Distribution : The compound is not predicted to cross the blood-brain barrier .
- Metabolism : It is not a substrate for P-glycoprotein, and it is not an inhibitor of cytochrome P450 enzymes .
- Excretion : Information on the excretion of 3-(Methylsulfonyl)propan-1-ol is not available .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the synthesis of this compound involves reacting methyl sulfone with 1-propanol at room temperature . Therefore, temperature can influence the reaction rate and the yield of the product. Additionally, the compound should be stored in a sealed container in a dry room to maintain its stability .
properties
IUPAC Name |
3-methylsulfonylpropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O3S/c1-8(6,7)4-2-3-5/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPXXXQZNUQAFQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90174587 |
Source
|
| Record name | 1-Propanol, 3-(methylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90174587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2058-49-3 |
Source
|
| Record name | 3-(Methylsulfonyl)-1-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2058-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Propanol, 3-(methylsulfonyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002058493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Propanol, 3-(methylsulfonyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90174587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methanesulfonylpropan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-5-propan-2-ylhept-5-en-2-yl]-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene](/img/structure/B1295542.png)
![7,7-Dichlorobicyclo[4.1.0]heptane](/img/structure/B1295557.png)
![2-[(5-Amino-6-chloropyrimidin-4-yl)amino]ethanol](/img/structure/B1295558.png)
![4-[(Diphenylmethyl)amino]-4-oxobutanoic acid](/img/structure/B1295563.png)